2-chloro-5-({(2E,5Z)-5-[4-(methoxycarbonyl)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid

• Molecular Formula: C20H15ClN2O5S
• Molecular Weight: 430.9 g/mol
• IUPAC Name: 2-chloro-5-[[(5Z)-5-[(4-methoxycarbonylphenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C20H15ClN2O5S/c1-23-17(24)16(9-11-3-5-12(6-4-11)19(27)28-2)29-20(23)22-13-7-8-15(21)14(10-13)18(25)26/h3-10H,1-2H3,(H,25,26)/b16-9-,22-20?
• InChI Key: QTTHGXSLZROPFV-FRAXMPBDSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=C(C=C2)C(=O)OC)/SC1=NC3=CC(=C(C=C3)Cl)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)C(=O)OC)SC1=NC3=CC(=C(C=C3)Cl)C(=O)O

Description

2-chloro-5-({(2E,5Z)-5-[4-(methoxycarbonyl)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thiazolidinedione derivative that has been synthesized and studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-chloro-5-({(2E,5Z)-5-[4-(methoxycarbonyl)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity, decreased inflammation, and improved lipid metabolism.
Biochemical and Physiological Effects:
2-chloro-5-({(2E,5Z)-5-[4-(methoxycarbonyl)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to improve insulin sensitivity and glucose metabolism. In addition, it has been shown to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-5-({(2E,5Z)-5-[4-(methoxycarbonyl)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid in lab experiments include its well-established synthesis method and its potential therapeutic applications. However, the limitations of using this compound include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are a number of potential future directions for research on 2-chloro-5-({(2E,5Z)-5-[4-(methoxycarbonyl)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid. These include further studies on its potential therapeutic applications, as well as studies on its mechanism of action and its effects on various biological systems. In addition, there may be potential for the development of novel derivatives of this compound that have improved pharmacological properties.

Synthesis Methods

The synthesis of 2-chloro-5-({(2E,5Z)-5-[4-(methoxycarbonyl)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid involves a multi-step process that includes the reaction of 2-chloro-5-nitrobenzoic acid with thiosemicarbazide, followed by the condensation of the resulting compound with 4-(methoxycarbonyl)benzaldehyde. The final product is obtained through the cyclization of the intermediate compound with chloroacetyl chloride.

Scientific Research Applications

2-chloro-5-({(2E,5Z)-5-[4-(methoxycarbonyl)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been studied for its potential use in the treatment of diabetes, obesity, and neurodegenerative diseases.